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Compound of Interest

Compound Name: Reactive Red 24

Cat. No.: B1143643

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, storage, and handling
of a stock solution of Reactive Red 24. Reactive Red 24 is a multifunctional azo dye used in
various research applications, from textile dyeing to biological staining.[1][2] Proper preparation
of a stock solution is critical to ensure experimental accuracy and reproducibility. This guide

includes key physicochemical data, a step-by-step protocol for preparing an aqueous stock
solution, and essential safety information.

Physicochemical Data and Solubility

Reactive Red 24 is a red powder with high water solubility, which is attributed to the sulfonate

groups in its molecular structure.[3][4] The key quantitative data for this compound are
summarized in the table below.
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Property Value References
Molecular Formula C26H17CIN7NazO10S3 [5]

Molecular Weight 788.07 g/mol

Appearance Red Powder

CAS Number 70210-20-7

Solubility in Water 60 g/L (at 20°C)

Storage (Powder) Room temperature, dry, sealed

Experimental Protocol: Preparation of 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of Reactive Red 24 in high-
purity water. For applications requiring an organic solvent, high-quality, anhydrous DMSO can
also be used.

2.1 Materials and Equipment

Reactive Red 24 powder (technical grade or higher)

o High-purity water (e.g., Milli-Q® or deionized water)

e Analytical balance

e Spatula and weighing paper/boat

e 15 mL conical tube or appropriate volumetric flask

» Vortex mixer

o Pipettes

e 0.22 pum syringe filter (optional, for sterile applications)

» Cryo-safe microcentrifuge tubes for aliquoting
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e Personal Protective Equipment (PPE): safety goggles, gloves, lab coat
2.2 Safety Precautions

o Handle Reactive Red 24 powder in a well-ventilated area or a chemical fume hood to avoid
inhaling dust.

o Wear appropriate PPE, including safety goggles, gloves, and a lab coat, to prevent skin and
eye contact.

o Consult the Safety Data Sheet (SDS) for complete safety and handling information before
starting.

2.3 Step-by-Step Procedure
1. Calculation:

e To prepare 10 mL of a 10 mM stock solution, calculate the required mass of Reactive Red
24.

e Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
e Mass (mg) = 10 mM x 10 mL x 788.07 g/mol / 1000 = 7.88 mg

2. Weighing:
« On an analytical balance, carefully weigh out 7.88 mg of Reactive Red 24 powder.
3. Dissolution:

o Transfer the weighed powder into a 15 mL conical tube.

e Add 10 mL of high-purity water to the tube.

o Cap the tube securely and vortex thoroughly for 1-2 minutes until the dye is completely
dissolved. The solution should be clear and red.

4. (Optional) Sterilization:

o For cell-based assays or other sterile applications, filter the stock solution through a 0.22 um
syringe filter into a new sterile tube. This step removes potential microbial contaminants.

5. Aliquoting and Storage:
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o To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots (e.g., 50-100 pL) in cryo-safe microcentrifuge tubes.

» Label the tubes clearly with the compound name, concentration, and preparation date.

o Store the aliquots at -20°C, protected from light.

Workflow Diagram

The following diagram illustrates the key steps in the preparation of the Reactive Red 24 stock

solution.
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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